1-(4-(4-Ethylphenyl)-6-(trifluoromethyl)pyrimidin-2-yl)piperidin-4-amine

• IUPAC Name: 1-[4-(4-ethylphenyl)-6-(trifluoromethyl)pyrimidin-2-yl]piperidin-4-amine
• InChI: InChI=1S/C18H21F3N4/c1-2-12-3-5-13(6-4-12)15-11-16(18(19,20)21)24-17(23-15)25-9-7-14(22)8-10-25/h3-6,11,14H,2,7-10,22H2,1H3
• InChI Key: AEVSVHOZFJMYEL-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)C2=CC(=NC(=N2)N3CCC(CC3)N)C(F)(F)F
• Molecular Formula: C18H21F3N4
• Molecular Weight: 350.4 g/mol

Description

1-(4-(4-Ethylphenyl)-6-(trifluoromethyl)pyrimidin-2-yl)piperidin-4-amine, also known as EPPA, is a chemical compound that has been widely used in scientific research. It belongs to the class of pyrimidine derivatives and has shown promising results in various studies.

Scientific Research Applications

Synthesis of N-heterocycles

Chiral sulfinamides, particularly tert-butanesulfinamide, are pivotal in the stereoselective synthesis of amines and their derivatives, including piperidines and pyrimidines, which are crucial structural motifs in natural products and therapeutically relevant compounds. This methodology facilitates access to a diverse range of structurally varied N-heterocycles (R. Philip et al., 2020).

CNS Acting Drugs

Functional chemical groups, including pyrimidine derivatives, are identified as potential leads for synthesizing compounds with CNS activity. This research direction is crucial given the increasing prevalence of CNS disorders and the adverse effects associated with many existing CNS drugs (S. Saganuwan, 2017).

Carcinogenic Metabolites Analysis

The heterocyclic aromatic amine PhIP and its metabolites, indicative of carcinogenic potential in food, underline the importance of analyzing these compounds in foodstuffs and biological matrices. Techniques like liquid chromatography coupled with mass spectrometry are pivotal for the sensitive and selective analysis of such carcinogens (S. F. Teunissen et al., 2010).

Optoelectronic Materials

Quinazolines and pyrimidines, due to their broad spectrum of biological activities, are also extensively researched for their application in electronic devices, luminescent elements, and photoelectric conversion elements. The incorporation of these compounds into π-extended conjugated systems significantly contributes to the creation of novel optoelectronic materials (G. Lipunova et al., 2018).

Food Safety and Hazard Control

The formation and mitigation of heterocyclic aromatic amines (HAAs) during food processing and their metabolism post-dietary intake are critical areas of research for food safety. Studies aim at understanding the generation of HAAs and developing strategies to reduce their levels in food, thereby minimizing potential cancer risks (Xiaoqian Chen et al., 2020).